2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]benzamide
Description
The compound 2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]benzamide (hereafter referred to as the "target compound") is a benzamide derivative featuring a substituted imidazole ring and halogenated aromatic system. Its structural complexity includes:
- A benzamide core with chloro (Cl) and fluoro (F) substituents at positions 2 and 4, respectively.
- A cyclopropyl group attached to the amide nitrogen.
- A 1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl moiety at position 5 of the benzene ring.
Properties
IUPAC Name |
2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClF4N3O/c1-23-6-12(15(18,19)20)22-13(23)9-4-8(10(16)5-11(9)17)14(24)21-7-2-3-7/h4-7H,2-3H2,1H3,(H,21,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWMAPWKDDJHJHH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1C2=CC(=C(C=C2F)Cl)C(=O)NC3CC3)C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClF4N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.72 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Comparisons
The target compound shares structural motifs with several benzamide and imidazole derivatives reported in the literature. Key analogs and their distinguishing features are summarized below:
Key Observations :
- The trifluoromethyl-imidazole moiety is a recurring feature in compounds targeting enzymes (e.g., mPGES-1, kinases) due to its metabolic stability and hydrophobic interactions .
- Halogenation: The target compound’s dual chloro/fluoro substitution may enhance binding affinity compared to mono-halogenated analogs (e.g., Ex.13 in ), though this requires empirical validation.
- Cyclopropylamide : Unlike CGP20712A’s hydroxypropylamine chain , the cyclopropyl group in the target compound introduces steric constraints that could influence receptor selectivity.
Spectral and Physical Data:
- While explicit data for the target compound is unavailable, similar compounds in exhibit:
- IR peaks : ~3200 cm⁻¹ (N-H stretch), ~1650 cm⁻¹ (C=O amide).
- ¹H NMR : Aromatic protons at δ 7.0–8.5 ppm; cyclopropyl protons at δ 1.0–1.5 ppm.
- The trifluoromethyl group in the target compound would produce a distinct ¹⁹F NMR signal near δ -60 to -70 ppm.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
